
An In-depth Technical Guide to Methyl 5-
nitroquinoline-3-carboxylate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Methyl 5-nitroquinoline-3-

carboxylate

Cat. No.: B15045857

Get Quote

This guide provides a comprehensive technical overview of Methyl 5-nitroquinoline-3-
carboxylate, a heterocyclic compound of significant interest to researchers, scientists, and

professionals in drug development. We will delve into its chemical structure, physicochemical

properties, synthesis methodologies, and potential applications, with a focus on the scientific

principles and experimental causality that underpin its study.

Core Molecular Structure and Properties
Methyl 5-nitroquinoline-3-carboxylate is a derivative of quinoline, a heterocyclic aromatic

organic compound with the chemical formula C₉H₇N.[1] The structure is characterized by a

nitro group (-NO₂) at the 5-position and a methyl carboxylate group (-COOCH₃) at the 3-

position of the quinoline ring system.

Chemical Identity
IUPAC Name: methyl 5-nitroquinoline-3-carboxylate

CAS Number: 888-60-8[2]
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Molecular Formula: C₁₁H₈N₂O₄[2]

Molecular Weight: 232.19 g/mol

Physicochemical Properties
A summary of the key physicochemical properties is presented in the table below. These

properties are crucial for understanding the compound's behavior in various experimental

settings, including its solubility, stability, and suitability for analytical characterization.

Property Value Source

Physical Form
White to Pale-yellow to Yellow-

brown Solid
[3]

Melting Point 71-73 °C (for 5-nitroquinoline) [4]

Water Solubility

Log10 of Water solubility in

mol/l: -4.17 (Calculated for 5-

nitro-8-methylquinoline)

[5]

Octanol/Water Partition

Coefficient (logP)

2.451 (Calculated for 5-nitro-8-

methylquinoline)
[5]

Note: Experimental data for Methyl 5-nitroquinoline-3-carboxylate is limited. The provided

melting point and solubility data are for structurally related compounds and should be

considered as estimates.

Structural Visualization
The 2D chemical structure of Methyl 5-nitroquinoline-3-carboxylate is depicted below.
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Caption: Generalized workflow for the synthesis of quinoline derivatives via the Gould-Jacobs

reaction.

Experimental Protocol: A Representative Synthesis
While a specific protocol for Methyl 5-nitroquinoline-3-carboxylate is not readily available, a

general procedure based on the Gould-Jacobs reaction for a substituted 4-quinolone-3-

carboxylate is outlined below. [6]This serves as a foundational method that can be adapted by

a skilled synthetic chemist.

Step 1: Condensation to form Diethyl Anilinomethylene Malonate

Method A (Microwave Irradiation):

Combine a 4-substituted aniline (2 mmol) and diethyl ethoxymethylidenemalonate (EMME)

(2 mmol) in a microwave-safe vessel. [6] 2. Irradiate the neat mixture at 170 °C and 850 W

for approximately 7 minutes. [6] 3. Cool the mixture to room temperature, at which point a

solid product should form.

Recrystallize the solid from an appropriate solvent.

Method B (Conventional Heating):

Reflux a mixture of a 4-substituted aniline (3 mmol) and EMME (3 mmol) in anhydrous

ethanol (10 mL) for 2 hours. [6] 2. Cool the mixture to room temperature to induce

crystallization.

If the product does not precipitate, evaporate the ethanol.

Step 2: Cyclization to Ethyl 4-quinolone-3-carboxylate

This step typically requires high temperatures and can be facilitated by a catalyst such as

Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid). [6]The use of

Eaton's reagent allows for milder reaction conditions compared to traditional methods that

employ high-boiling solvents like diphenyl ether. [6] Step 3: Nitration and Esterification
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Following the formation of the quinolone core, subsequent nitration would be required to

introduce the nitro group at the 5-position. The specific nitrating agent and reaction

conditions would need to be carefully selected to achieve the desired regioselectivity.

Finally, if the ester at the 3-position is not already a methyl ester, transesterification or

hydrolysis followed by esterification with methanol would be necessary to yield the final

product.

Spectroscopic Characterization
The structural elucidation of Methyl 5-nitroquinoline-3-carboxylate relies on a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum would provide information about the number and

chemical environment of the hydrogen atoms in the molecule. Key expected signals would

include those for the aromatic protons on the quinoline ring and the singlet for the methyl

ester protons.

¹³C NMR: The carbon NMR spectrum would reveal the number of unique carbon

environments. Expected signals would include those for the aromatic carbons, the carbonyl

carbon of the ester, and the methyl carbon.

Infrared (IR) Spectroscopy
The IR spectrum is valuable for identifying key functional groups.

Functional Group Characteristic Absorption Band (cm⁻¹)

N-O Stretch (Nitro group) 1550 and 1400 ("Walrus teeth" bands)

C=O Stretch (Ester) 1730-1750 (Strong)

C-O Stretch (Ester) 1000-1300

Aromatic C-H Stretch 3000-3150

Aromatic C-H Bend 600-900 (Strong)
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Source: Adapted from general IR absorption data.[7]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight of the compound and can

provide information about its fragmentation pattern, which aids in structural confirmation. The

high-resolution mass spectrum (HRMS) would be expected to show a molecular ion peak

corresponding to the exact mass of C₁₁H₈N₂O₄.

Reactivity and Potential Applications
The chemical reactivity of Methyl 5-nitroquinoline-3-carboxylate is influenced by the

electron-withdrawing nature of both the nitro and methyl carboxylate groups. The nitro group, in

particular, has a significant impact on the electronic properties of the quinoline ring system.

Chemical Reactivity
Nucleophilic Aromatic Substitution: The presence of the nitro group activates the quinoline

ring towards nucleophilic attack. Reactions of nucleophilic substitution of hydrogen in 5-

nitroquinolines have been described, often proceeding at the ortho-position to the nitro

group. [8]* Reduction of the Nitro Group: The nitro group can be reduced to an amino group,

which can then be further functionalized. [9]This transformation opens up a wide range of

synthetic possibilities for creating diverse derivatives.

Applications in Medicinal Chemistry
The quinoline scaffold is a "privileged structure" in drug discovery, meaning it is a molecular

framework that is frequently found in biologically active compounds. [10]Quinoline derivatives

have demonstrated a broad spectrum of pharmacological activities, including:

Antimalarial

Anticancer

Antibacterial

Antiviral
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Anti-inflammatory

The specific substitution pattern of Methyl 5-nitroquinoline-3-carboxylate makes it an

interesting candidate for further investigation and as a starting material for the synthesis of

novel therapeutic agents. [1][11][12]

Conclusion
Methyl 5-nitroquinoline-3-carboxylate is a synthetically accessible heterocyclic compound

with a chemical structure that suggests potential for a variety of chemical transformations and

biological activities. A thorough understanding of its synthesis, guided by established methods

like the Gould-Jacobs reaction, and its comprehensive characterization using modern

spectroscopic techniques are essential for unlocking its full potential in research and drug

development. The insights provided in this guide are intended to serve as a valuable resource

for scientists working with this and related quinoline derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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